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Compound of Interest

Compound Name: 2-Hydroxy-4-iodobenzamide

Cat. No.: B14151011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Hydroxy-4-iodobenzamide, a

halogenated derivative of salicylamide. Due to a notable scarcity of specific research on this

particular isomer, this document consolidates the available chemical data and presents a

discussion of synthetic approaches and potential biological activities based on closely related

compounds. This guide aims to serve as a foundational resource for researchers interested in

exploring the therapeutic and chemical potential of 2-Hydroxy-4-iodobenzamide, while clearly

delineating the current knowledge gaps and areas requiring further investigation.

Chemical Identity and Properties
2-Hydroxy-4-iodobenzamide is a substituted aromatic compound with a molecular structure

featuring a benzamide core with a hydroxyl group at the 2-position and an iodine atom at the 4-

position.

Table 1: Chemical Identifiers and Properties of 2-Hydroxy-4-iodobenzamide
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Property Value Source

CAS Number 18071-53-9 [1][2]

Molecular Formula C₇H₆INO₂ [1][2]

Molecular Weight 263.03 g/mol [1]

IUPAC Name 2-hydroxy-4-iodobenzamide

Synonyms
Salicylamide, 4-iodo-;

Benzamide, 2-hydroxy-4-iodo-
[1]

Canonical SMILES C1=CC(=C(C=C1I)O)C(=O)N

InChI

InChI=1S/C7H6INO2/c8-4-1-2-

5(7(9)11)6(10)3-4/h1-3,10H,

(H2,9,11)

Appearance Solid (predicted)

Solubility
Expected to be soluble in polar

organic solvents

Note: Some properties are predicted based on the chemical structure and data for related

compounds due to the limited experimental data available for 2-Hydroxy-4-iodobenzamide.

Synthesis and Manufacturing
Detailed experimental protocols for the synthesis of 2-Hydroxy-4-iodobenzamide are not

readily available in the published literature. However, based on established principles of

organic chemistry, a plausible synthetic route would involve the direct iodination of 2-

hydroxybenzamide (salicylamide) or the amidation of a 2-hydroxy-4-iodobenzoic acid

derivative.

Hypothetical Synthetic Pathway
A potential and straightforward approach to synthesize 2-Hydroxy-4-iodobenzamide is

through the electrophilic iodination of 2-hydroxybenzamide (salicylamide). The hydroxyl and

amide groups are ortho- and para-directing activators, which would favor the substitution at the

4-position.
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Caption: Hypothetical synthesis of 2-Hydroxy-4-iodobenzamide.

Disclaimer: This represents a theoretical synthetic workflow. The actual reaction conditions,

including the choice of iodinating agent, solvent, temperature, and reaction time, would require

experimental optimization.

Potential Experimental Protocol (Hypothetical)
The following is a generalized, hypothetical protocol for the synthesis of 2-Hydroxy-4-
iodobenzamide based on common iodination reactions of phenols.

Materials:

2-Hydroxybenzamide (Salicylamide)

N-Iodosuccinimide (NIS) or Iodine (I₂)

Appropriate solvent (e.g., Acetic Acid, N,N-Dimethylformamide)

Stirring apparatus

Reaction vessel

Purification setup (e.g., recrystallization or column chromatography)

Procedure:
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Dissolve 2-hydroxybenzamide in a suitable solvent in a reaction vessel equipped with a

stirrer.

Slowly add the iodinating agent (e.g., N-iodosuccinimide) to the solution at a controlled

temperature.

Allow the reaction to proceed with stirring for a specified duration, monitoring the progress by

an appropriate technique like Thin Layer Chromatography (TLC).

Upon completion, quench the reaction and isolate the crude product.

Purify the crude product using a suitable method such as recrystallization or column

chromatography to obtain pure 2-Hydroxy-4-iodobenzamide.

Characterize the final product using spectroscopic methods (e.g., NMR, IR, Mass

Spectrometry) to confirm its identity and purity.

Note: This protocol is illustrative and has not been experimentally validated. Researchers

should conduct a thorough literature search for analogous reactions and perform appropriate

safety assessments before attempting any synthesis.

Biological Activity and Drug Development Potential
There is a significant lack of published data on the specific biological activities of 2-Hydroxy-4-
iodobenzamide. However, the broader class of salicylamide and iodobenzamide derivatives

has been the subject of considerable research, revealing a wide range of pharmacological

effects. These findings may offer insights into the potential therapeutic applications of 2-
Hydroxy-4-iodobenzamide.

Potential Areas of Biological Investigation
Based on the activities of related compounds, future research on 2-Hydroxy-4-
iodobenzamide could explore the following areas:

Antiviral Activity: Salicylamide derivatives have demonstrated potent antiviral properties,

including activity against HBV and a broad range of RNA and DNA viruses.[3][4]
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Anti-inflammatory and Analgesic Effects: As a derivative of salicylamide, it may possess anti-

inflammatory and analgesic properties, potentially through the inhibition of cyclooxygenase

(COX) enzymes.[5]

Anticancer Properties: Various benzamide derivatives have been investigated as anticancer

agents, with mechanisms including the regulation of cell signaling pathways like PI3K/AKT.

[6]

Enzyme Inhibition: The benzamide scaffold is present in numerous enzyme inhibitors.

Antimicrobial and Antifungal Activity: The salicylamide core is a known pharmacophore in

some antimicrobial and antifungal agents.[5]

Table 2: Reported Biological Activities of Related Salicylamide Derivatives

Derivative Class
Reported
Biological Activity

Potential
Mechanism of
Action

Reference

Salicylamides Anti-HBV

Impairment of HBV

core protein

expression, disruption

of capsid formation.

[3]

Salicylamides
Broad-spectrum

antiviral

Inhibition of viral

replication.
[4]

Salicylamides Anti-estrogenic
Inhibition of

uterotrophic activity.
[7]

Salicylamides
Analgesic, antipyretic,

anti-inflammatory

Inhibition of

cyclooxygenase

(COX) enzymes.

[5]

Flavonoid-based

amides
Anticancer (TNBC)

Regulation of the

PI3K/AKT signaling

pathway.

[6]
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It is crucial to emphasize that these are potential areas of investigation, and the actual

biological profile of 2-Hydroxy-4-iodobenzamide can only be determined through dedicated

experimental studies.

Signaling Pathway Visualization (Hypothetical)
Given the anticancer activity of some benzamide derivatives that target the PI3K/AKT pathway,

a diagram illustrating this pathway is provided for context.[6] It is important to note that the

involvement of 2-Hydroxy-4-iodobenzamide in this or any other signaling pathway has not

been experimentally confirmed.
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Caption: Hypothetical inhibition of the PI3K/AKT pathway by a benzamide derivative.
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Conclusion and Future Directions
2-Hydroxy-4-iodobenzamide remains a largely unexplored chemical entity. While its

fundamental chemical properties can be inferred, a significant gap exists in the scientific

literature regarding its synthesis, characterization, and biological activity. The information

presented in this guide on related compounds suggests that 2-Hydroxy-4-iodobenzamide
could possess interesting pharmacological properties.

Future research should focus on:

Developing and optimizing a reliable synthetic protocol for 2-Hydroxy-4-iodobenzamide.

Conducting comprehensive spectroscopic and analytical characterization of the purified

compound.

Undertaking in vitro screening to evaluate its potential biological activities, including but not

limited to antiviral, anticancer, and anti-inflammatory effects.

Investigating the mechanism of action and identifying potential molecular targets if any

significant biological activity is observed.

This technical guide serves as a starting point for researchers and drug development

professionals, highlighting both the potential of 2-Hydroxy-4-iodobenzamide and the critical

need for foundational research to unlock its scientific value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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